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Compound of Interest

Compound Name: E6801

Cat. No.: B1671027

Disclaimer: The chemical identifier "E6801" is not standard. This guide provides safety
information for two possible interpretations: 6801 MULTILEC® Industrial Oil, a hydrocarbon-
based lubricant, and Tetrachloroethylene, a hazardous solvent found in a similarly named
product, "E-6800." Always verify the chemical identity using the manufacturer's Safety Data
Sheet (SDS) before handling.

This guide provides essential safety protocols, personal protective equipment (PPE)
recommendations, and disposal plans for laboratory, research, and drug development
professionals.

Section 1: Personal Protective Equipment (PPE)

Appropriate PPE is critical to minimize exposure to hazardous chemicals. The required level of
protection depends on the specific chemical and the nature of the task.

PPE for 6801 MULTILEC® Industrial Oil

This product is a combustible industrial oil. While it has low volatility, prolonged contact can
cause skin irritation.

Recommended PPE:
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PPE Category Specification Purpose

Eye/Face Protection Safety glasses or goggles. Protects against splashes.

Chemical-resistant gloves )
) Prevents skin contact and
Hand Protection (e.g., PVC, neoprene, or

nitrile).[1]

irritation.

] Long-sleeved clothing or lab o ]
Body Protection ) Minimizes skin exposure.
coat.

Safety footwear or boots (e.g., ) )
Footwear Protects against spills.
rubber).[1]

Not typically required under
Respiratory normal use with adequate

ventilation.[2]

PPE for Tetrachloroethylene

Tetrachloroethylene is a hazardous substance that is a potential carcinogen and can cause
serious health effects upon exposure.[3]

Recommended PPE:
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PPE Category

Specification

Purpose

Eye/Face Protection

Chemical splash goggles or a

face shield.

Prevents eye contact with

liquid and vapor.[4][5]

Hand Protection

Chemical-resistant gloves

(e.g., Polyvinyl Alcohol, Viton®,

Silver Shield®/4H®).[6]

Protects against skin

absorption and irritation.

Body Protection

Chemical-resistant clothing or

apron.

Prevents skin contact.

Respiratory

NIOSH-approved respirator
with organic vapor cartridges.
In case of high concentrations,
a self-contained breathing
apparatus (SCBA) may be

necessary.[4]

Protects against inhalation of

harmful vapors.

Section 2: Experimental Protocols and Handling

Adherence to proper handling procedures is essential for maintaining a safe laboratory

environment.

Handling 6801 MULTILEC® Industrial Oil

» Ventilation: Use in a well-ventilated area.[1]

e Hygiene: Wash hands thoroughly with soap and water after handling.[1] Launder

contaminated clothing separately.[1]

e Spills: In case of a spill, contain the material using sand, earth, or vermiculite.[1] Collect the

absorbed material into a labeled container for disposal.[1] The spill area will be slippery.[1]

e Storage: Store in a cool, dry, well-ventilated area away from incompatible materials and

ignition sources.[1] Keep containers sealed when not in use.[1]

Handling Tetrachloroethylene
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» Ventilation: Always handle in a chemical fume hood or with local exhaust ventilation.

« Hygiene: Avoid contact with skin, eyes, and clothing.[7] Wash hands thoroughly after
handling.[6]

o Spills: For small spills, absorb with an inert material (e.g., vermiculite, dry sand) and place in
a sealed container for disposal.[6][8] Do not wash spills into the sewer.[6]

o Storage: Store in a tightly closed container in a cool, dry, well-ventilated area away from
incompatible materials such as strong bases, alkali metals, and oxidizing agents.[9]

Section 3: Disposal Plan

Proper disposal of chemical waste is crucial to prevent environmental contamination and
comply with regulations.

Disposal of 6801 MULTILEC® Industrial Oil

o Waste Oil: This material may be recycled if it has not been contaminated.[1]

o Contaminated Materials: Absorbent materials used for spill cleanup should be collected in a
labeled, sealed container for disposal.[1]

e Regulations: Dispose of waste in accordance with local, state, and federal regulations.[2]

Disposal of Tetrachloroethylene

o Hazardous Waste: Tetrachloroethylene and materials contaminated with it are considered
hazardous waste.[6][8]

o Containers: Collect all waste in clearly labeled, sealed, and chemically compatible
containers.

o Disposal Methods: Disposal options include incineration with an acid scrubber to remove
haloacids.[8] Land disposal is generally prohibited.[8]

o Regulations: All disposal must be conducted through a licensed hazardous waste disposal
facility in accordance with all applicable regulations.
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Section 4: Quantitative Data
Physical and Chemical Properties of 6801 MULTILEC®

Industrial Oil
Property Value
Flash Point 210 °C / 399.2 °F[2]
Appearance Red liquid
Odor Mild petroleum odor
Solubility Insoluble in water

Physical and Chemical Properties of

Tetrachloroethylene

Property

Value

Boiling Point

250°F (121°C)[4][5]

Vapor Pressure

14 mmHg at 68°F (20°C)[4][5]

Specific Gravity

1.62[4]

Molecular Weight

165.8 g/mol [4]

Solubility in Water

0.029%[4]

Appearance

Colorless liquid[4]

Odor

Chloroform-like odor[4]

Section 5: Workflow Diagrams

The following diagrams illustrate the safe handling workflow for hazardous chemicals.
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Figure 1: Safe Chemical Handling Workflow

Click to download full resolution via product page

Caption: Safe Chemical Handling Workflow
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Figure 2: Chemical Spill Response Workflow
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Caption: Chemical Spill Response Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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